Cas no 1107627-19-9 ((5-bromo-1H-indol-2-yl)boronic acid)

• Product Name: (5-bromo-1H-indol-2-yl)boronic acid
• CAS No: 1107627-19-9
• MF: C₈H₇BBrNO₂
• MW: 239.861681222916
• MDL: MFCD11506058
• CID: 1004127
• PubChem ID: 53408103
• Update Time: 2025-04-20

(5-bromo-1H-indol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-indole-2-boronic acid
• (5-bromo-1H-indol-2-yl)boronic acid
• EN300-25693697
• DTXSID60696180
• (5-bromo-1H-indol-2-yl)boronicacid
• SB30666
• 1107627-19-9
• CS-0440924
• DB-263485

• MDL： MFCD11506058
• Inchi： 1S/C8H7BBrNO2/c10-6-1-2-7-5(3-6)4-8(11-7)9(12)13/h1-4,11-13H
• InChI Key： JXTZTULSEGBGMA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(B(O)O)N2

Computed Properties

• Exact Mass: 238.975
• Monoisotopic Mass: 238.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• PSA: 56.25000
• LogP: 0.61020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles